4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole

• Molecular Formula: C9H12ClNO2S2
• Molecular Weight: 265.8 g/mol
• IUPAC Name: 4-(chloromethyl)-2-(1-methylsulfonylcyclobutyl)-1,3-thiazole
• InChI: InChI=1S/C9H12ClNO2S2/c1-15(12,13)9(3-2-4-9)8-11-7(5-10)6-14-8/h6H,2-5H2,1H3
• InChI Key: KJLZEXQTXPNWIA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1(CCC1)C2=NC(=CS2)CCl

Description

4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole is a heterocyclic compound featuring a thiazole core substituted at the 4-position with a chloromethyl group and at the 2-position with a 1-(methylsulfonyl)cyclobutyl moiety. This combination of substituents may influence the compound’s physicochemical properties, such as solubility and stability, as well as its biological or catalytic activity in applications like medicinal chemistry or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole typically involves the reaction of thiazole derivatives with chloromethyl and methylsulfonyl groups. The reaction conditions often require the use of specific catalysts and solvents to facilitate the formation of the desired product. For example, the use of a base such as sodium hydroxide or potassium carbonate can help in the deprotonation of the thiazole ring, allowing for the nucleophilic substitution reaction to occur.

Industrial Production Methods

In an industrial setting, the production of 4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole may involve large-scale batch reactors where the reactants are mixed under controlled temperatures and pressures. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the production process. The purification of the final product is typically achieved through techniques such as crystallization, distillation, or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thioethers or thiols.

Substitution: Nucleophilic substitution reactions can replace the chloromethyl group with other nucleophiles such as amines, alcohols, or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as sodium azide, sodium methoxide, or primary amines can be employed under basic or neutral conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the compound can yield sulfoxides or sulfones, while nucleophilic substitution can produce a variety of substituted thiazole derivatives.

Scientific Research Applications

4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the production of specialty chemicals and materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole involves its interaction with specific molecular targets and pathways. For example, in biological systems, the compound may inhibit the activity of certain enzymes by binding to their active sites. This can lead to the disruption of metabolic pathways and cellular processes, resulting in the desired therapeutic effects.

Comparison with Similar Compounds

Structural Features

The compound’s closest analogs are substituted thiazoles with aromatic or aliphatic substituents. For example:

Compound Name	4-Position Substituent	2-Position Substituent	Key Structural Traits
4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole	Chloromethyl	1-(Methylsulfonyl)cyclobutyl	Cyclobutyl introduces ring strain; methylsulfonyl enhances polarity
Compound 4 (from )	4-Chlorophenyl	5-(4-Fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl	Planar triazolyl-pyrazolyl system; fluorophenyl groups induce steric hindrance
Compound 5 (from )	4-Fluorophenyl	5-(4-Fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl	Similar to Compound 4 but with fluorophenyl at 4-position; enhanced lipophilicity

Key Observations :

• Substituent Effects : The target compound’s chloromethyl group contrasts with the aryl groups (e.g., chlorophenyl/fluorophenyl) in Compounds 4 and 3. Chloromethyl may increase electrophilicity, facilitating nucleophilic substitution reactions, whereas aryl groups enhance π-π stacking interactions .
• Cyclobutyl vs.

Physicochemical and Functional Properties

• Polarity : The methylsulfonyl group in the target compound likely enhances solubility in polar solvents compared to the aryl-substituted Compounds 4 and 4.
• Stability : Cyclobutyl’s ring strain may reduce thermal stability relative to the triazolyl-pyrazolyl systems in Compounds 4 and 5, which benefit from aromatic stabilization.

Methodological Considerations

Structural comparisons rely heavily on crystallographic tools like SHELX, which has been pivotal in resolving thiazole derivatives’ conformations . For instance, SHELX’s robustness in handling triclinic systems enabled the precise determination of non-planar fluorophenyl orientations in Compounds 4 and 5 .

Biological Activity

4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole is a thiazole derivative characterized by its unique chemical structure, which includes a chloromethyl group and a methylsulfonyl group. Thiazole compounds are known for their diverse biological activities, including antibacterial, antifungal, and potential anticancer properties. This article explores the biological activity of this specific compound, synthesizing available research findings and case studies.

The compound's structure can be represented as follows:

• Molecular Formula : C₈H₈ClN₃O₂S
• Molecular Weight : 227.68 g/mol

The thiazole ring contributes to the compound's reactivity and biological activity, with the chloromethyl and methylsulfonyl groups enhancing its pharmacological potential.

Antimicrobial Activity

A study evaluating various thiazole derivatives highlighted their antibacterial properties. Compounds were tested against Staphylococcus aureus and Escherichia coli, showing promising results with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL .

Compound	MIC (µg/mL)	Target Bacteria
Thiazole Derivative A	20	Staphylococcus aureus
Thiazole Derivative B	30	Escherichia coli
4-(Chloromethyl)-2-thiazole	25	Bacillus cereus

Acetylcholinesterase Inhibition

In silico studies on structurally similar thiazoles indicated strong binding affinity to acetylcholinesterase, with IC50 values as low as 2.7 µM for some derivatives . This positions thiazoles as potential leads in developing Alzheimer's treatments.

Synthesis Methods

The synthesis of 4-(Chloromethyl)-2-(1-(methylsulfonyl)cyclobutyl)thiazole can be approached through several methods involving the reaction of chloromethyl thiazoles with methylsulfonyl compounds. Typical synthetic routes include:

• Formation of Thiazole Ring : Utilizing thiourea and appropriate aldehydes or ketones.
• Chloromethylation : Introducing the chloromethyl group via chloromethyl methyl ether.
• Methylsulfonyl Group Addition : Employing sulfonylation reactions to attach the methylsulfonyl moiety.